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Compound of Interest

Compound Name:
2-(3-Fluorophenyl)-2-oxoacetic

acid

CAS No.: 79477-87-5

Cat. No.: B3043220

Get Quote

Executive Summary
2-(3-Fluorophenyl)-2-oxoacetic acid (CAS 79477-87-5) is a specialized alpha-keto acid

intermediate used in the synthesis of fluorinated pharmaceuticals, including phenylglycine

derivatives and atorvastatin analogs. Its solubility profile is governed by two competing

structural features: the lipophilic fluorophenyl ring and the highly polar alpha-keto carboxylic

acid moiety.[1]

Critical Distinction: This compound is frequently confused in databases with 3-

fluorophenylacetic acid (CAS 331-25-9). Researchers must verify the presence of the alpha-

keto group (

at the 2-position), as this significantly increases acidity and alters solubility compared to the
acetic acid analog.

Part 1: Physicochemical Profile
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Understanding the fundamental properties of this molecule is prerequisite to predicting its

behavior in solution.[1]

Property Value / Characteristic Impact on Solubility

CAS Number 79477-87-5
Unique identifier for the

oxoacetic derivative.[2]

Molecular Weight 168.12 g/mol
Small molecule; kinetics of

dissolution are rapid.[1]

pKa (Predicted) ~3.2

Stronger acid than acetic

analogs (pKa ~4.8).[1]

Solubility is highly pH-

dependent.

LogP (Predicted) 1.4

Moderately lipophilic.[1]

Soluble in organic solvents;

limited water solubility in

neutral form.[1]

Melting Point 92–96°C (Est.)[1][3]

Solid at room temperature.[1]

[3] Recrystallization requires

heating >50°C.

H-Bond Donors 1 (Carboxylic OH)
Capable of dimerization in

non-polar solvents.[1]

H-Bond Acceptors 3 (F, Keto O, Acid O)
Good solubility in protic

solvents (Alcohols, Water).[1]

Part 2: Solubility Landscape
Aqueous Solubility (pH Dependence)
The solubility of 2-(3-Fluorophenyl)-2-oxoacetic acid in water is dictated by the Henderson-

Hasselbalch equation.

pH < 2.0 (Highly Acidic): The molecule exists in its neutral, protonated form (

).[1] Solubility is low (< 10 g/L), driven only by the polarity of the keto/acid groups.[1]
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pH > 4.5 (Basic/Neutral): The molecule exists as the carboxylate anion (

). Solubility increases dramatically (> 50 g/L) due to ionic solvation.[1]

Practical Implication: For extraction, use acidic water (pH 1) to force the compound into the

organic phase (DCM/EtOAc).[1] For dissolution, use a buffered solution at pH 7.4 or basic

water (NaOH).[1]

Organic Solvent Compatibility[1][6]
High Solubility: Methanol, Ethanol, THF, Ethyl Acetate, Acetone.[1]

Mechanism:[4] Dipole-dipole interactions and hydrogen bonding solvate the keto-acid

functionality.

Moderate Solubility: Dichloromethane (DCM), Chloroform, Toluene.[1]

Mechanism:[4] Solvation of the fluorophenyl ring; dimerization of the acid group often

occurs.[1]

Low Solubility (Anti-Solvents): Hexanes, Heptane, Cyclohexane.[1]

Mechanism:[4] The polar head group resists solvation in non-polar alkanes, making these

ideal for precipitation.[1]

Solubility Decision Matrix (DOT Visualization)
The following diagram illustrates the logical flow for solvent selection based on the intended

process (Extraction vs. Crystallization).

2-(3-Fluorophenyl)-2-oxoacetic Acid Intended Process?

Extraction / Work-upIsolation

Recrystallization

Purification

Acidify Aqueous Phase (pH < 2)
Protonate Acid

Extract into DCM or EtOAc
Partition Coeff > 10

Dissolve in Hot Toluene or EtOAc
High Temp

Cool & Add Heptane (Anti-solvent)
Induce Nucleation
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Caption: Decision tree for solvent selection based on process requirements (Isolation vs.

Purification).

Part 3: Experimental Protocols
Protocol A: Quantitative Solubility Determination (HPLC
Method)
Use this self-validating protocol to generate exact solubility data for your specific batch/purity.

Reagents:

Solvent of interest (e.g., pH 7.4 Buffer, Water, Methanol).[1]

HPLC Mobile Phase: 0.1% Formic Acid in Water / Acetonitrile (Gradient).[1]

Standard: Pure 2-(3-Fluorophenyl)-2-oxoacetic acid (>98%).[3]

Procedure:

Saturation: Add excess solid compound (~50 mg) to 1.0 mL of the solvent in a glass vial.

Equilibration: Vortex for 1 minute, then shake/stir at 25°C for 24 hours.

Filtration: Filter the suspension through a 0.22 µm PTFE syringe filter. Note: Discard the first

200 µL of filtrate to prevent filter adsorption errors.

Dilution: Dilute the filtrate 100x with Mobile Phase (50:50 Water:ACN).

Quantification: Inject onto HPLC (C18 Column, UV detection at 254 nm). Calculate

concentration against a 5-point calibration curve (0.1 – 1.0 mg/mL).

Protocol B: Purification via Recrystallization
Since this compound is thermally stable but prone to decarboxylation at very high temperatures

(>150°C), moderate boiling solvents are preferred.[1]

Recommended Solvent System: Toluene / Heptane (Solvent / Anti-solvent).[1]
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Dissolution:

Place 1.0 g of crude solid in a round-bottom flask.

Add Toluene (approx. 5-7 mL) and heat to 80°C.

If not fully dissolved, add Toluene in 0.5 mL increments.[1] Do not exceed 10 mL/g.

Hot Filtration (Optional):

If insoluble particulates remain, filter the hot solution through a pre-warmed glass frit.[1]

Crystallization:

Remove from heat and allow to cool slowly to room temperature (~25°C).

Add Heptane dropwise until a persistent turbidity (cloudiness) is observed.[1]

Cool the flask in an ice bath (0-4°C) for 1 hour to maximize yield.

Isolation:

Filter the white crystals via vacuum filtration.[1]

Wash the cake with cold Heptane (2 x 5 mL).

Dry under vacuum at 40°C for 4 hours.[1]

Part 4: Applications in Drug Development
This compound serves as a "chiral pool" entry point when coupled with chiral auxiliaries.[1] Its

solubility impacts two key stages:

Enzymatic Resolution: When using transaminases to convert the keto group to an amine

(synthesis of non-natural amino acids), the substrate must be dissolved in an aqueous buffer.

[1]

Solution: Use a co-solvent system of 5-10% DMSO in Phosphate Buffer (pH 7-8) to

maintain substrate solubility without denaturing the enzyme.
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Friedel-Crafts Reactions: In the synthesis of atorvastatin-like scaffolds, the acid chloride of

this molecule is often generated.[1]

Solvent: The reaction is typically run in Dichloromethane (DCM) or 1,2-Dichloroethane.[1]

The high solubility of the acid chloride in chlorinated solvents ensures homogeneous

kinetics.[1]

Synthesis Workflow Visualization

Start: 3-Fluorophenylacetic Acid

Oxidation (SeO2 or KMnO4)

 Synthesis

2-(3-Fluorophenyl)-2-oxoacetic Acid

 Isolation (Acidic Workup)

Derivatization (Amidation/Reductive Amination)

 Solubility Critical Here

Solvent: 10% DMSO/Buffer
required for enzymatic steps

Click to download full resolution via product page

Caption: Role of solubility in the synthesis and downstream derivatization of the target keto-

acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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